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Compound of Interest

Compound Name: 3-Oxocyclobutanecarboxylic acid

Cat. No.: B151558 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-
Oxocyclobutanecarboxylic Acid

Introduction
3-Oxocyclobutanecarboxylic acid (CAS No. 23761-23-1) is a versatile organic compound

that has garnered significant attention within the scientific community.[1] It is a white to off-white

solid characterized by a four-membered cyclobutane ring containing both a ketone and a

carboxylic acid functional group.[1][2][3] This unique structure imparts a high degree of

reactivity, making it a valuable intermediate and building block in organic synthesis.[1][4] Its

primary applications are in the pharmaceutical industry, where it serves as a key component in

the synthesis of a wide range of Active Pharmaceutical Ingredients (APIs).[1][5] Notably, it is

used in the development of JAK inhibitors, CETP inhibitors, anticancer drugs, and treatments

for autoimmune chronic inflammatory diseases.[1][5][6]

Physicochemical Properties
The physicochemical properties of 3-Oxocyclobutanecarboxylic acid are crucial for its

application in chemical synthesis and drug development. These properties have been

determined through various experimental and computational methods.
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A summary of the key quantitative physicochemical data for 3-Oxocyclobutanecarboxylic
acid is presented below.

Property Value Source(s)

Molecular Formula C₅H₆O₃ [2][7][8]

Molecular Weight 114.10 g/mol [1][2][7][9]

Melting Point 68.0 to 72.0 °C [10]

69-70 °C [1][2][3][11]

Boiling Point 296 °C [2][11][12]

Density 1.431 g/cm³ [2][11][12]

pKa 4.35 ± 0.20 (Predicted) [2][4][11]

Water Solubility Slightly soluble [2][5][6][11][13]

Appearance Off-white/White solid/crystal [1][2][5][10]

Flash Point 147 °C [2][11][12]

Refractive Index 1.531 [2][12]

Vapor Pressure 0.000345 mmHg at 25°C [2][12]

Storage Temperature
Room Temperature, Sealed in

Dry, Keep in Dark Place
[2][5][11]

Experimental Protocols & Methodologies
Detailed experimental procedures are fundamental for the synthesis and characterization of 3-
Oxocyclobutanecarboxylic acid.

Synthesis of 3-Oxocyclobutanecarboxylic Acid
Several synthetic routes have been reported. One common, multi-step method involves the use

of acetone, bromine, and malononitrile as starting materials.[1][5][14]

Example Protocol: Two-Step Synthesis from Diisopropyl Malonate[15][16][17]
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Step 1: Synthesis of Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate

Add N,N-dimethyl formamide (DMF) and potassium tert-butoxide to a reaction flask and

cool in an ice bath to -5°C.[15]

Slowly add a solution of diisopropyl malonate in DMF to the flask over 3 hours.[15][17]

After the addition is complete, warm the mixture to 20°C and stir for 1 hour.[15]

Add 2,2-dimethoxy-1,3-dibromopropane and stir for another hour.[15]

Heat the reaction mixture to 130-140°C and maintain for 85 hours to 4 days.[15][17]

After the reaction, cool the mixture and evaporate most of the DMF.[15]

Add water and extract the product multiple times with n-heptane.[15][16]

Dry the combined organic phases and obtain the intermediate product via reduced

pressure distillation.[15][16]

Step 2: Hydrolysis to 3-Oxocyclobutanecarboxylic Acid

Add the product from Step 1 to a reactor with water and concentrated hydrochloric acid.

[15][17]

Heat the mixture to 75-80°C and maintain for approximately 32 hours, then increase the

temperature to 102-106°C and hold for 120 hours.[15][17]

Evaporate a significant portion of the solvent.[16][17]

Extract the resulting solution with a solvent like ether or dichloromethane.[5][15]

Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate,

filter, and concentrate under vacuum to yield the crude product.[5][15]

The final product, 3-Oxocyclobutanecarboxylic acid, can be further purified by

recrystallization.[14][15]
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Determination of Physicochemical Properties
Standard analytical methods are employed to characterize the compound.

Melting Point Determination: The melting point is determined using a standard melting point

apparatus. A small, dry sample is packed into a capillary tube and heated slowly. The

temperature range from the first sign of melting to the complete liquefaction of the solid is

recorded. Purity can be assessed by the sharpness of the melting point range.[10]

Purity Analysis (Gas Chromatography - GC): The purity of the compound is often determined

by Gas Chromatography (GC). A solution of the compound is injected into the instrument,

where it is vaporized and passed through a column. The retention time and peak area are

used to identify and quantify the substance, with purity often specified as >97.0%.[10]

pKa Determination: The pKa value, which measures the acidity of the carboxylic acid group,

is typically predicted using computational software.[2][11] Experimental determination

involves titrating a solution of the acid with a standard base while monitoring the pH. The pH

at the half-equivalence point corresponds to the pKa.[18]

Spectroscopic Analysis:

NMR Spectroscopy: ¹H NMR and ¹³C NMR spectra are used to confirm the molecular

structure. For instance, a ¹H NMR spectrum in CDCl₃ would show characteristic signals for

the protons on the cyclobutane ring.[5][19]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight

and fragmentation pattern, confirming the compound's identity.[19]

Logical Workflow and Applications
3-Oxocyclobutanecarboxylic acid is not typically involved in signaling pathways itself but is a

critical starting material for synthesizing molecules that are. Its role as a pharmaceutical

intermediate is its most significant application.[1][5]

The diagram below illustrates the logical workflow from the synthesis of 3-
Oxocyclobutanecarboxylic acid to its application as a key intermediate in the development of

various classes of therapeutic drugs.
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Synthesis Workflow

Application in Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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